Cas no 1351589-65-5 (N-3-(2-phenoxyethanesulfonamido)phenylacetamide)

• Product Name: N-3-(2-phenoxyethanesulfonamido)phenylacetamide
• CAS No: 1351589-65-5
• MF: C₁₆H₁₈N₂O₄S
• MW: 334.390122890472
• CID: 5899966
• PubChem ID: 56764847
• Update Time: 2025-06-07

N-3-(2-phenoxyethanesulfonamido)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-phenoxyethanesulfonamido)phenylacetamide
• 1351589-65-5
• N-[3-(2-phenoxyethanesulfonamido)phenyl]acetamide
• VU0533960-1
• N-(3-(2-phenoxyethylsulfonamido)phenyl)acetamide
• AKOS024534288
• F6171-0044
• N-[3-(2-phenoxyethylsulfonylamino)phenyl]acetamide

• Inchi： 1S/C16H18N2O4S/c1-13(19)17-14-6-5-7-15(12-14)18-23(20,21)11-10-22-16-8-3-2-4-9-16/h2-9,12,18H,10-11H2,1H3,(H,17,19)
• InChI Key： YTNUWAZCUKTYPG-UHFFFAOYSA-N
• SMILES： S(CCOC1C=CC=CC=1)(NC1C=CC=C(C=1)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 334.09872823g/mol
• Monoisotopic Mass: 334.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-3-(2-phenoxyethanesulfonamido)phenylacetamide

Introduction to N-3-(2-phenoxyethanesulfonamido)phenylacetamide (CAS No. 1351589-65-5)

N-3-(2-phenoxyethanesulfonamido)phenylacetamide, a compound with the chemical identifier CAS No. 1351589-65-5, is a sophisticated molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of derivatives that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of N-3-(2-phenoxyethanesulfonamido)phenylacetamide features a phenylacetamide core, which is augmented by a sulfonamido group linked to a 2-phenoxyethyl moiety. This structural configuration imparts unique physicochemical properties that are critical for its biological efficacy. The presence of the sulfonamido group not only enhances solubility but also contributes to the compound's interaction with biological targets, which is a key factor in its potential pharmacological applications.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their diverse biological activities. These compounds have been explored for their roles in inhibiting various enzymes and receptors, which are implicated in numerous diseases. Specifically, N-3-(2-phenoxyethanesulfonamido)phenylacetamide has shown potential in modulating pathways associated with inflammation and pain management. Its ability to interact with specific targets makes it a valuable candidate for further investigation.

The synthesis of N-3-(2-phenoxyethanesulfonamido)phenylacetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the sulfonamido group followed by its coupling with the phenylacetamide moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve optimal results. These methods not only enhance efficiency but also minimize unwanted byproducts, ensuring the compound's integrity for subsequent biological testing.

One of the most compelling aspects of studying N-3-(2-phenoxyethanesulfonamido)phenylacetamide is its potential application in drug discovery. The compound's structure allows it to mimic natural bioactive molecules, thereby interacting with biological systems in a targeted manner. This property is particularly relevant in the development of drugs that aim to modulate enzyme activity or receptor binding. For instance, research indicates that derivatives of this class may have applications in treating neurological disorders by interacting with neurotransmitter receptors.

The pharmacokinetic profile of N-3-(2-phenoxyethanesulfonamido)phenylacetamide is another area of intense interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential and safety profile. Preliminary studies suggest that this compound exhibits favorable solubility and stability, which are essential characteristics for an effective drug candidate. Additionally, its metabolic pathways have been investigated to identify potential side effects or interactions with other drugs.

In vitro and in vivo studies have provided valuable insights into the biological activity of N-3-(2-phenoxyethanesulfonamido)phenylacetamide. These studies have revealed its potential as an anti-inflammatory agent by demonstrating its ability to inhibit key inflammatory enzymes such as COX-2 and LOX. Furthermore, preclinical trials have shown promising results in models of pain management, indicating its potential as a non-opioid analgesic. These findings underscore the compound's therapeutic relevance and highlight its importance as a lead molecule for further drug development.

The future direction of research on N-3-(2-phenoxyethanesulfonamido)phenylacetamide includes optimizing its chemical structure to enhance potency and selectivity while minimizing side effects. Computational modeling and high-throughput screening techniques are being employed to identify structural modifications that can improve its pharmacological profile. Additionally, exploring new synthetic routes could lead to more cost-effective and sustainable production methods, making it more accessible for clinical applications.

The impact of this research extends beyond academic curiosity; it holds significant implications for patient care and public health. By developing novel therapeutic agents like N-3-(2-phenoxyethanesulfonamido)phenylacetamide, scientists aim to address unmet medical needs and improve treatment outcomes for various conditions. The collaborative efforts of chemists, biologists, and clinicians are essential in translating laboratory findings into tangible benefits for patients worldwide.

In conclusion, N-3-(2-phenoxyethanesulfonamido)phenylacetamide (CAS No. 1351589-65-5) represents a promising avenue in pharmaceutical research due to its unique chemical structure and biological activities. The ongoing studies into its synthesis, pharmacokinetics, and therapeutic potential highlight its significance as a lead compound for drug development. As research continues to uncover new insights into this molecule, it holds the promise of contributing to advancements in medicine that could benefit countless individuals around the globe.